Cas no 877064-69-2 (2-Propenoic acid, 3-(3-fluoro-4-hydroxyphenyl)-, methyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-(3-fluoro-4-hydroxyphenyl)-, methyl ester, (2E)-
• CAS No: 877064-69-2
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• CID: 653225
• PubChem ID: 71412305
• Update Time: 2025-04-19

2-Propenoic acid, 3-(3-fluoro-4-hydroxyphenyl)-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3-fluoro-4-hydroxyphenyl)-, methyl ester, (2E)-
• methyl 3-(3-fluoro-4-hydroxyphenyl)prop-2-enoate
• DTXSID70831868
• 877064-69-2

• Inchi： 1S/C10H9FO3/c1-14-10(13)5-3-7-2-4-9(12)8(11)6-7/h2-6,12H,1H3
• InChI Key： ANGCKEXOIZGQFH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C=CC(=O)OC)=C1)O

Computed Properties

• Exact Mass: 196.05357231g/mol
• Monoisotopic Mass: 196.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų